Cas no 958447-27-3 ((2S,3R,6R)-6-Ethyl-3-methyl-2-(3-oxobutyl)-cyclohexanone)

• Product Name: (2S,3R,6R)-6-Ethyl-3-methyl-2-(3-oxobutyl)-cyclohexanone
• CAS No: 958447-27-3
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 5689102
• PubChem ID: 24741988
• Update Time: 2025-06-09

(2S,3R,6R)-6-Ethyl-3-methyl-2-(3-oxobutyl)-cyclohexanone Chemical and Physical Properties

Names and Identifiers

• (2S,3R,6R)-6-Ethyl-3-methyl-2-(3-oxobutyl)-cyclohexanone

• Inchi： 1S/C13H22O2/c1-4-11-7-5-9(2)12(13(11)15)8-6-10(3)14/h9,11-12H,4-8H2,1-3H3/t9-,11-,12+/m1/s1
• InChI Key： DYGZNDLZBYIWGA-JLLWLGSASA-N
• SMILES： O=C1[C@H](CC)CC[C@@H](C)[C@@H]1CCC(C)=O

Additional information on (2S,3R,6R)-6-Ethyl-3-methyl-2-(3-oxobutyl)-cyclohexanone

Professional Introduction to (2S,3R,6R)-6-Ethyl-3-methyl-2-(3-oxobutyl)-cyclohexanone (CAS No. 958447-27-3)

(2S,3R,6R)-6-Ethyl-3-methyl-2-(3-oxobutyl)-cyclohexanone, identified by its CAS number 958447-27-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclohexanone derivatives, which are widely recognized for their diverse biological activities and synthetic utility. The specific stereochemistry of this molecule, characterized by the (2S,3R,6R) configuration, plays a crucial role in determining its chemical reactivity and potential pharmacological properties.

The structural framework of (2S,3R,6R)-6-Ethyl-3-methyl-2-(3-oxobutyl)-cyclohexanone incorporates several key functional groups that contribute to its unique chemical profile. The presence of an ethyl group at the 6-position, a methyl group at the 3-position, and a 3-oxobutyl moiety at the 2-position introduces a rich array of potential interaction sites with biological targets. These substituents not only influence the compound's solubility and metabolic stability but also modulate its binding affinity to specific enzymes and receptors.

In recent years, there has been a growing interest in cyclohexanone derivatives as scaffolds for drug discovery. The rigid cyclohexane ring provides a stable backbone that can be modified to enhance pharmacokinetic properties and reduce off-target effects. Among these derivatives, compounds with specific stereochemical configurations have shown promise in preclinical studies due to their improved selectivity and efficacy. The stereochemistry of (2S,3R,6R)-6-Ethyl-3-methyl-2-(3-oxobutyl)-cyclohexanone is particularly noteworthy, as it has been demonstrated to influence both the reactivity of the molecule in synthetic pathways and its interaction with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The oxobutyl group at the 2-position introduces a carbonyl functionality that can participate in various chemical reactions, including condensation reactions with amino acids or other nucleophiles. This reactivity makes (2S,3R,6R)-6-Ethyl-3-methyl-2-(3-oxobutyl)-cyclohexanone a valuable intermediate in the synthesis of more complex molecules. Furthermore, the ethyl and methyl groups provide additional handles for further functionalization, allowing chemists to tailor the compound's properties to specific biological needs.

The synthesis of chiral compounds like (2S,3R,6R)-6-Ethyl-3-methyl-2-(3-oxobutyl)-cyclohexanone often requires sophisticated methodologies to achieve high enantiomeric purity. Recent advances in asymmetric synthesis have enabled more efficient and scalable production of such compounds. Techniques such as chiral auxiliary-assisted reactions and transition metal-catalyzed asymmetric transformations have been particularly useful in constructing complex stereocenters with high precision. These methods not only improve yield but also reduce environmental impact by minimizing waste generation.

The pharmacological potential of (2S,3R,6R)-6-Ethyl-3-methyl-2-(3-oxobutyl)-cyclohexanone has been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors relevant to metabolic disorders, inflammatory diseases, and neurodegenerative conditions. The compound's ability to modulate key biological pathways suggests that it may have therapeutic applications in these areas. For instance, its structural similarity to known bioactive molecules has prompted investigations into its potential as an inhibitor or activator of specific enzymes involved in disease pathogenesis.

In addition to its pharmacological relevance, this compound has also attracted attention for its role in chemical biology research. The ability to synthesize and manipulate chiral molecules like (2S,3R,6R)-6-Ethyl-3-methyl-2-(3-oxobutul)-cyclohexanone provides valuable tools for studying enzyme mechanisms and protein-ligand interactions. By using labeled or isotopically enriched versions of this compound, researchers can gain insights into metabolic pathways and enzyme kinetics at a molecular level. Such studies are crucial for understanding disease mechanisms and developing targeted therapies.

The industrial significance of this compound cannot be overstated. Its versatility as a synthetic intermediate makes it a valuable building block for more complex pharmaceuticals and specialty chemicals. Companies specializing in fine chemical synthesis have incorporated derivatives of this molecule into their product portfolios due to their broad applicability. Furthermore, the demand for high-purity chiral compounds continues to grow as pharmaceutical companies strive to develop enantiomerically pure drugs with improved safety profiles.

The future prospects for research involving (2S,3R，6R）—6-Ethyl— ３-Methyl—２—（３—Oxobutyl)—Cyclohexanone (CAS No．958447—27—３） are promising，with ongoing studies exploring new synthetic routes and expanding its therapeutic applications．Advances in computational chemistry and artificial intelligence are expected to accelerate drug discovery efforts by predicting novel molecular interactions and optimizing lead compounds．These technologies will complement traditional experimental approaches，allowing researchers to design more effective derivatives with greater precision．